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1-Methyl-5-[1-(2,4-dinitrophenylhydrazono)ethyl]furan 1-Methyl-5-[1-(2,4-dinitrophenylhydrazono)ethyl]furan
Brand Name: Vulcanchem
CAS No.:
VCID: VC0757653
InChI: InChI=1S/C13H12N4O5/c1-8-3-6-13(22-8)9(2)14-15-11-5-4-10(16(18)19)7-12(11)17(20)21/h3-7,15H,1-2H3/b14-9-
SMILES: CC1=CC=C(O1)C(=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C
Molecular Formula: C13H12N4O5
Molecular Weight: 304.26 g/mol

1-Methyl-5-[1-(2,4-dinitrophenylhydrazono)ethyl]furan

CAS No.:

Cat. No.: VC0757653

Molecular Formula: C13H12N4O5

Molecular Weight: 304.26 g/mol

* For research use only. Not for human or veterinary use.

1-Methyl-5-[1-(2,4-dinitrophenylhydrazono)ethyl]furan -

Specification

Molecular Formula C13H12N4O5
Molecular Weight 304.26 g/mol
IUPAC Name N-[(Z)-1-(5-methylfuran-2-yl)ethylideneamino]-2,4-dinitroaniline
Standard InChI InChI=1S/C13H12N4O5/c1-8-3-6-13(22-8)9(2)14-15-11-5-4-10(16(18)19)7-12(11)17(20)21/h3-7,15H,1-2H3/b14-9-
Standard InChI Key PDVKOWPTNTUHGD-ZROIWOOFSA-N
Isomeric SMILES CC1=CC=C(O1)/C(=N\NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])/C
SMILES CC1=CC=C(O1)C(=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C
Canonical SMILES CC1=CC=C(O1)C(=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C

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